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Compound of Interest

Compound Name: 2,3-Dichloropropionitrile

Cat. No.: B1359809

Extensive research and chemical data analysis reveal that 2,3-Dichloropropionitrile is a
synthetic compound not known to occur naturally.[1] This chlorinated nitrile is a product of
industrial chemical synthesis, primarily utilized as an intermediate in the manufacturing of
various agrochemicals and pharmaceuticals.[1]

The prevalent method for producing 2,3-Dichloropropionitrile involves the chlorination of
acrylonitrile.[2][3] This industrial process has been well-established, with various catalytic
systems developed to optimize the yield and purity of the final product.[2] The synthesis is a
key step in the production of other commercially valuable chemicals, such as 2-
chloroacrylonitrile.[3]

There is a conspicuous absence of scientific literature detailing the discovery of 2,3-
Dichloropropionitrile in any natural source, including plants, animals, or microorganisms.
Furthermore, no biosynthetic pathways have been identified that would lead to its formation in
a biological system. The available safety and toxicological data also lack any indication of
natural exposure routes outside of industrial or laboratory settings.[4]

In summary, all available evidence points to 2,3-Dichloropropionitrile being an exclusively
anthropogenic compound. Its presence in the environment would likely be attributable to
industrial effluent or spills.[5] Therefore, a technical guide on its "natural occurrence" cannot be
compiled due to the lack of any such phenomenon reported in scientific literature. The focus of
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research and documentation on this chemical remains centered on its synthesis, industrial
applications, and toxicological properties.[6][7][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. 2,3-Dichloropropionitrile | 2601-89-0 | Benchchem [benchchem.com]

3. CN1556099A - A kind of preparation method of 2,3-dichloropropionitrile - Google Patents
[patents.google.com]

e 4. Page loading... [guidechem.com]

o 5. Hazardous Substance Ecological Fact Sheet and Ecotoxicity Profile 2,3-Dichloropropene
[minds.wisconsin.edu]

e 6. 2,3-Dichloropropiononitrile | C3H3CI2N | CID 92935 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. 2,3-Dichloropropanenitrile | CAS#:2601-89-0 | Chemsrc [chemsrc.com]
e 8. 2,3-Dichloropropionitrile [webbook.nist.gov]

e 9. scbt.com [scbt.com]

e 10. 2,3-Dichloropropionitrile | 2601-89-0 [chemicalbook.com]

 To cite this document: BenchChem. [The Synthetic Nature of 2,3-Dichloropropionitrile: A
Substance of Industrial Origin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359809#natural-occurrence-of-2-3-
dichloropropionitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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